Cas no 88499-98-3 (Quinoline, 2,3,4,7-tetramethyl-)

Quinoline, 2,3,4,7-tetramethyl- structure
88499-98-3 structure
Product Name:Quinoline, 2,3,4,7-tetramethyl-
CAS No:88499-98-3
MF:C13H15N
MW:185.264903306961
CID:630487
PubChem ID:13148807
Update Time:2025-04-19

Quinoline, 2,3,4,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2,3,4,7-tetramethyl-
    • 2,3,4,7-tetramethylquinoline
    • DTXSID40522110
    • 88499-98-3
    • SCHEMBL10225716
    • Inchi: 1S/C13H15N/c1-8-5-6-12-10(3)9(2)11(4)14-13(12)7-8/h5-7H,1-4H3
    • InChI Key: RCVDYCPYNXGRGV-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C(C)=C2C=CC(C)=CC=12

Computed Properties

  • Exact Mass: 185.120449483g/mol
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.9Ų
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